Cas no 2097929-11-6 (1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea
• CAS No: 2097929-11-6
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 5469231
• Update Time: 2025-10-30

1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea
• 1-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C16H18N4O2S/c21-15-4-1-7-20(15)14-9-12(5-6-17-14)10-18-16(22)19-11-13-3-2-8-23-13/h2-3,5-6,8-9H,1,4,7,10-11H2,(H2,18,19,22)
• InChI Key： AQAIYWSHIOGWMG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCC1C=CN=C(C=1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 330.11504700 g/mol
• Monoisotopic Mass: 330.11504700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103
• Molecular Weight: 330.4

Additional information on 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea

Introduction to 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea (CAS No. 2097929-11-6)

1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea, identified by its CAS number 2097929-11-6, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea consists of several key functional groups that contribute to its potential therapeutic effects. The presence of a pyridine ring, an oxopyrrolidine moiety, and a thiophene group provides a diverse array of interactions with biological targets. These structural elements are critical in determining the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for evaluating its suitability as a drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. The use of high-throughput screening techniques has further facilitated the identification of novel bioactive compounds. In the context of 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea, these methodologies have been instrumental in elucidating its potential role in various therapeutic pathways.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets simultaneously. This polypharmacicity is often associated with enhanced therapeutic efficacy and reduced side effects. The pyridine ring, for instance, can engage with ATP-binding sites in kinases, while the oxopyrrolidine and thiophene groups may interact with other enzymes or receptors involved in cellular signaling pathways. Such interactions are crucial for modulating disease processes effectively.

Current research in the field of medicinal chemistry has focused on developing small molecules that can modulate inflammation, cancer, and neurodegenerative diseases. 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea has shown promise in preclinical studies as a potential inhibitor of key enzymes involved in these conditions. Its ability to inhibit the activity of enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs) has been particularly noteworthy.

The synthesis of 1-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-y]]methyl}-3-[((thiophen)-2-y ]]methyl urea involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of its complex framework. These synthetic strategies are essential for ensuring high yields and purity, which are critical for pharmaceutical applications.

In addition to its biological activity, the physicochemical properties of 1-{[2-(2-Oxopyrrolidin - 1 - yl ) pyridine - 4 - y ]]methyl } - 3 - [ ( thi o phen - 2 - y ]] m eth yl urea have been thoroughly characterized. Parameters such as solubility, stability, and metabolic degradation have been studied to assess its potential for formulation into drug products. These studies are essential for determining the compound's bioavailability and shelf life, which are critical factors in drug development.

The development of novel therapeutic agents often involves rigorous testing in vitro and in vivo to evaluate their safety and efficacy. 1-{[2-(2-Oxopyrrolidin - 1 - yl ) pyridine - 4 - y ]]methyl } - 3 - [ ( thi o phen - 2 - y ]] m eth yl urea has undergone several rounds of testing to assess its toxicity profile and pharmacological effects. Preliminary results have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are identified and optimized. These technologies have enabled researchers to analyze vast datasets quickly, identifying patterns that may not be apparent through traditional methods. In the case of 1-{[2-(2-Oxopyrrolidin - 1 - yl ) pyridine - 4 - y ]]methyl } - 3 - [ ( thi o phen ) ] m eth yl urea, AI-driven platforms have been used to predict potential binding sites and optimize its structure for improved bioactivity.

The future prospects for 1-{[2-(2-Oxopyrrolidin - 1 ]methyl ) pyridine ]methyl }]-3-[((thiophen)-]]methyl ]urea are bright, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable drug candidate. As our understanding of disease pathways continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.